1-Palmitoyl-2-linoleoyl-rac-glycerol

• Molecular Formula: C37H68O5
• Molecular Weight: 592.9 g/mol
• InChI: InChI=1S/C37H68O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-35(33-38)34-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,35,38H,3-10,12,14-16,19-34H2,1-2H3
• InChIKey: SVXWJFFKLMLOHO-UHFFFAOYSA-N

1-Palmitoyl-2-linoleoyl-rac-glycerol: Physicochemical and Structural Baseline for Scientific Procurement

1-Palmitoyl-2-linoleoyl-rac-glycerol (CAS: 73649-99-7, C37H68O5, MW: 592.93) is a mixed-acyl diacylglycerol comprising palmitic acid at the sn-1 position and linoleic acid at the sn-2 position on a glycerol backbone . The compound exists as a pale yellow oil at ambient temperature with a density of 0.939 g/cm³ and a boiling point of 649.9°C at 760 mmHg . As a racemic mixture, it provides a cost-effective alternative to enantiopure sn-glycerol species when stereochemical purity is not required for experimental objectives [1]. The linoleoyl moiety at sn-2 confers distinct biophysical and enzymatic properties compared to DAGs bearing other unsaturated fatty acids at this position, forming the basis for its selective use in specific research and industrial applications.

Racemic mixed-acyl DAG for non-stereochemical lipid signaling and enzyme assays

sn-2 linoleoyl enables DGKε intermediate substrate profiling

Free sn-3 hydroxyl supports synthetic derivatization into PLAG research probes

• [1] TargetMol. 1-Palmitoyl-2-linoleoyl-rac-glycerol (TCL-00256) Product Information. 2024. View Source

Why In-Class Diacylglycerol Substitution Fails: Positional and Acyl-Specific Constraints of 1-Palmitoyl-2-linoleoyl-rac-glycerol

Generic substitution among diacylglycerol analogs is not scientifically valid due to well-documented substrate specificity patterns across DGK isoforms and cellular recognition systems. DGKε, a key enzyme in phosphatidylinositol cycling, demonstrates stringent specificity for the acyl chain at the sn-2 position of DAG substrates [1]. While DGKε exhibits maximal activity toward arachidonoyl-containing DAGs, substrates bearing linoleoyl at sn-2 are phosphorylated with distinct efficiency compared to those with oleoyl or saturated acyl chains [2]. Furthermore, DAGs act as site-specific ligands for protein binding partners including protein kinase C isoforms, where acyl chain composition directly modulates membrane insertion depth, binding affinity, and downstream signaling outcomes [3]. Therefore, substituting 1-palmitoyl-2-linoleoyl-rac-glycerol with 1-palmitoyl-2-oleoyl-rac-glycerol, 1-stearoyl-2-arachidonoyl-sn-glycerol, or other in-class analogs without empirical validation introduces uncontrolled experimental variables and may produce misleading or non-reproducible results.

Acyl positional isomers (e.g., 1-linoleoyl-2-palmitoyl-rac-glycerol) may show markedly different bioactivity; HIF-like response can be abolished.

sn-2 fatty acid substitution (e.g., oleoyl or arachidonoyl replacing linoleoyl) shifts DGKε substrate efficiency and PKC binding, altering assay interpretation.

Enantiopure (S)-enantiomer not directly interchangeable; racemate shows reduced potency in plant-microbe HIF assays versus the (S)-form.

• [1] Shulga YV, Topham MK, Epand RM. Substrate specificity of diacylglycerol kinase-epsilon and the phosphatidylinositol cycle. FEBS Letters. 2011;585(24):4025-4028. doi:10.1016/j.febslet.2011.11.016 View Source
• [2] Dicu AO, Topham MK, Ottaway L, Epand RM. Role of the hydrophobic segment of diacylglycerol kinase epsilon. Biochemistry. 2007;46:6109-6117. View Source
• [3] Eni SE, Rowland M, Best MD. Synthesis of diacylglycerol analogs bearing photoaffinity tags for labelling mammalian diacylglycerol kinase. RSC Advances. 2015;5:25457-25461. doi:10.1039/C4RA16730A View Source

1-Palmitoyl-2-linoleoyl-rac-glycerol: Quantitative Differentiation Evidence for Procurement Decision-Making

Hormogonium-Inducing Activity: Direct Comparison Reveals Positional Isomer Specificity

1-Palmitoyl-2-linoleoyl-rac-glycerol (1/1′) exhibits measurable but reduced hormogonium-inducing factor activity compared to its enantiopure (S)-1-palmitoyl-2-linoleoylglycerol counterpart. At 1 nmol/disc, the rac-glycerol mixture showed positive HIF-like activity (designated as '+'), whereas the (S)-enantiomer demonstrated clear activity (designated as '++') [1]. Critically, the acyl positional isomer 1-linoleoyl-2-palmitoyl-rac-glycerol (8/8′) was inactive or showed only marginal activity (±) across all tested concentrations, demonstrating that even a positional acyl exchange renders the compound functionally distinct [1].

HIF Activity Comparison

Head-to-head

Positive HIF-like activity at 1 nmol/disc, intermediate between active (S)-enantiomer and inactive positional isomer

Positional acyl specificity validated; racemic mixture retains partial bioactivity

Cyanobacterial disc diffusion assay; semi-quantitative scoring

Evidence Dimension	Hormogonium-inducing factor (HIF)-like activity in Nostoc cyanobacteria filamentous cell aggregates
Target Compound Data	1 nmol/disc: '+'; 100 nmol/disc: '+'; 100 pmol/disc: '±' (semi-quantitative scoring)
Comparator Or Baseline	(S)-1-palmitoyl-2-linoleoylglycerol (1): 1 nmol/disc: '+'; 1-linoleoyl-2-palmitoyl-rac-glycerol (8/8′): 1 nmol/disc: '±', 100 pmol/disc: '-'
Quantified Difference	Target compound shows intermediate activity between active (S)-enantiomer and inactive positional isomer
Conditions	Disc diffusion bioassay using filamentous cell aggregates of Nostoc species; activity scored as ++ (clear activity), + (positive), ± (marginal), - (inactive)

Why This Matters

This demonstrates that the precise sn-1 palmitoyl / sn-2 linoleoyl configuration, even in racemic form, is required for bioactivity in this system, validating procurement of this specific DAG over acyl positional isomers for plant-microbe signaling research.

• [1] Hashidoko Y, Nishizuka M, Tanaka M, et al. Isolation and characterization of 1-palmitoyl-2-linoleoyl-sn-glycerol as a hormogonium-inducing factor (HIF) from the coralloid roots of Cycas revoluta (Cycadaceae). Scientific Reports. 2019;9:4751. doi:10.1038/s41598-019-39647-8 View Source

DGK Substrate Specificity: Linoleoyl at sn-2 Enables Distinct Enzymatic Behavior

DGKε, the only DGK isoform with demonstrated in vitro substrate specificity, displays intermediate substrate preference for DAGs containing linoleoyl at the sn-2 position compared to arachidonoyl-containing and oleoyl-containing species. Specifically, 1-stearoyl-2-linoleoyl-sn-glycerol exhibits intermediate specificity for both full-length and truncated DGKε forms, positioned between the high-activity 1-stearoyl-2-arachidonoyl-sn-glycerol and the lower-activity 1,2-dioleoyl-sn-glycerol [1]. This intermediate specificity pattern has been independently confirmed by multiple studies showing that DGKε can phosphorylate linoleoyl-containing DAG substrates but much less efficiently than arachidonoyl-containing DAGs [2].

DGKε Substrate Profile

Class-level

Intermediate phosphorylation predicted for linoleoyl-sn-2 DAG, between arachidonoyl (high) and oleoyl (low)

Supports DGKε substrate-activity mapping; class inference from 1-stearoyl-2-linoleoyl data

No direct kinetic constants for this exact compound; review necessary

Evidence Dimension	Substrate specificity of diacylglycerol kinase epsilon (DGKε) based on sn-2 acyl chain composition
Target Compound Data	1-Palmitoyl-2-linoleoyl-rac-glycerol contains linoleoyl (18:2) at sn-2; predicted to exhibit intermediate DGKε activity based on 1-stearoyl-2-linoleoyl-sn-glycerol data
Comparator Or Baseline	1-Stearoyl-2-arachidonoyl-sn-glycerol (high activity); 1,2-dioleoyl-sn-glycerol (lower activity)
Quantified Difference	Intermediate specificity (no absolute rate constants available for 1-palmitoyl-2-linoleoyl species specifically)
Conditions	In vitro DGKε enzyme assays using full-length and truncated enzyme forms; substrate specificity assessed via relative phosphorylation rates

Why This Matters

For researchers studying DGKε-dependent pathways, this compound serves as a critical intermediate-activity control substrate that bridges the activity gap between arachidonoyl (maximal) and oleoyl (minimal) DAGs, enabling nuanced kinetic characterization.

• [1] Dicu AO, Topham MK, Ottaway L, Epand RM. Role of the hydrophobic segment of diacylglycerol kinase epsilon. Biochemistry. 2007;46:6109-6117. View Source
• [2] Creative Biolabs. DGKE (Diacylglycerol Kinase Epsilon) Product Information and Functional Annotation. 2024. View Source

Precursor Relationship to Bioactive PLAG: Differentiating Research vs. Therapeutic-Grade Material

1-Palmitoyl-2-linoleoyl-rac-glycerol serves as the immediate synthetic precursor to 1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol (PLAG; EC-18), an immunomodulatory monoacetyldiglyceride with documented therapeutic applications including attenuation of chemotherapy-induced neutropenia and modulation of eosinophil chemotaxis via CCL26 regulation [1][2]. The acetylated derivative PLAG is the active pharmaceutical ingredient in Rockpid® and is quantified in plasma via validated LC-MS/MS methods, whereas the non-acetylated parent compound 1-palmitoyl-2-linoleoyl-rac-glycerol is exclusively a research tool and synthetic intermediate, not a therapeutic agent [2].

PLAG Precursor Context

Supporting evidence

Free sn-3 hydroxyl distinguishes research-grade DAG from acetylated therapeutic PLAG (EC-18)

Research tool and synthetic intermediate; not a therapeutic agent

Regulatory-grade PLAG requires sn-3 acetylation; procurement must match intended use

Evidence Dimension	Structural and functional relationship to acetylated derivative
Target Compound Data	1-Palmitoyl-2-linoleoyl-rac-glycerol: DAG with free sn-3 hydroxyl; research-grade only
Comparator Or Baseline	1-Palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol (PLAG): acetylated at sn-3; active pharmaceutical ingredient in Rockpid®
Quantified Difference	Acetylation at sn-3 converts research reagent to bioactive therapeutic; plasma concentrations of PLAG quantified down to 5 ng/mL via LC-MS/MS
Conditions	Synthetic acetylation of parent DAG yields PLAG; PLAG plasma quantification in rodent pharmacokinetic studies

Why This Matters

Procurement specification must distinguish between research-grade DAG for synthetic chemistry and signaling studies versus therapeutic-grade acetylated derivative; purchasing the incorrect material compromises experimental validity and may violate regulatory compliance.

• [1] Kim KS, Yang ES, Kim DS, et al. A novel solid self-nanoemulsifying drug delivery system (S-SNEDDS) for improved stability and oral bioavailability of an oily drug, 1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol. Drug Delivery. 2024;31(1). View Source
• [2] Ryu HM, Jeong YS, Yim CS, Lee JH, Chung SJ. Quantification of EC-18, a synthetic monoacetyldiglyceride (1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol), in rat and mouse plasma by liquid-chromatography/tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis. 2017;137:155-162. View Source

Deuterated Internal Standard Availability Enables Absolute Quantification

1-Palmitoyl-2-linoleoyl-rac-glycerol-d5 is commercially available as a deuterium-labeled analog (MW: 597.96, C37D5H63O5) specifically designed for use as an internal standard in quantitative mass spectrometry workflows . The five deuterium atoms are incorporated at positions 1,1,2,3,3 of the glycerol backbone, providing a +5 Da mass shift that enables chromatographic co-elution with the unlabeled analyte while permitting distinct MS/MS detection . This stable isotope-labeled standard facilitates absolute quantification of endogenous 1-palmitoyl-2-linoleoyl-glycerol species in biological matrices via isotope dilution mass spectrometry.

Matched ISTD Availability

Supporting evidence

d5-deuterated analog (MW 597.96) co-elutes with +5 Da mass shift, enabling isotope-dilution LC-MS/MS

Facilitates absolute quantification of endogenous DAG species in lipidomics

Certified isotopic purity recommended; validate co-elution and matrix effects

Evidence Dimension	Availability of matched stable isotope-labeled internal standard for quantitative analysis
Target Compound Data	1-Palmitoyl-2-linoleoyl-rac-glycerol-d5: MW 597.96; +5 Da mass shift from unlabeled compound
Comparator Or Baseline	Unlabeled 1-palmitoyl-2-linoleoyl-rac-glycerol: MW 592.93
Quantified Difference	Mass difference of +5.03 Da enables baseline-resolved MS detection while maintaining identical chromatographic behavior
Conditions	LC-MS/MS analysis; deuterium labeling at five positions on glycerol backbone; chemical purity confirmed by neat appearance

Why This Matters

The commercial availability of a matched deuterated internal standard is a critical procurement consideration for laboratories requiring absolute quantification of this DAG species in lipidomics or metabolic flux studies; not all DAG analogs have readily available isotopically labeled counterparts.

Validated Application Scenarios for 1-Palmitoyl-2-linoleoyl-rac-glycerol Based on Quantitative Differentiation Evidence

Plant-Microbe Symbiosis Research: Hormogonium Differentiation Assays

This compound is suitable for use as a control or reference material in studies investigating diacylglycerol-mediated induction of hormogonium differentiation in filamentous cyanobacteria. As demonstrated in Table 1 of Hashidoko et al. (2019), 1-palmitoyl-2-linoleoyl-rac-glycerol exhibits positive HIF-like activity at 1-100 nmol/disc, providing a defined activity benchmark against which to compare novel DAG isolates or synthetic analogs [1]. Researchers should note that the racemic mixture shows reduced activity compared to the (S)-enantiomer, making it appropriate as a partial-activity control rather than a maximal-activity positive control.

Diacylglycerol Kinase Epsilon (DGKε) Substrate Specificity Profiling

For laboratories characterizing DGKε substrate preference across a panel of DAG molecular species, 1-palmitoyl-2-linoleoyl-rac-glycerol fills a specific niche as a representative linoleoyl-containing substrate. Based on the intermediate specificity documented for 1-stearoyl-2-linoleoyl-sn-glycerol with DGKε [1][2], this compound enables researchers to construct complete substrate activity profiles spanning arachidonoyl (maximal), linoleoyl (intermediate), and oleoyl (minimal) sn-2 acyl compositions. This application is particularly relevant for studies investigating the role of DGKε in phosphatidylinositol cycle regulation.

Synthetic Precursor for Monoacetyldiglyceride (PLAG) Derivatives

In medicinal chemistry and drug delivery research focused on PLAG (EC-18) and related immunomodulatory monoacetyldiglycerides, 1-palmitoyl-2-linoleoyl-rac-glycerol serves as the key synthetic starting material for sn-3 acetylation [1]. Procurement for this application requires confirmation that the material is research-grade DAG (free sn-3 hydroxyl), not the acetylated therapeutic derivative. Laboratories developing novel solid self-nanoemulsifying drug delivery systems (S-SNEDDS) or investigating PLAG pharmacokinetics should source the parent DAG for synthetic derivatization, while analytical laboratories quantifying PLAG in biological matrices should instead procure the deuterated internal standard [2].

Quantitative Lipidomics: Absolute Quantification via Isotope Dilution

For targeted lipidomics workflows requiring absolute quantification of 1-palmitoyl-2-linoleoyl-glycerol species in plasma, tissue, or cellular samples, the availability of 1-palmitoyl-2-linoleoyl-rac-glycerol-d5 as a matched stable isotope-labeled internal standard is a decisive procurement factor [1]. The +5 Da mass shift enables precise quantification via LC-MS/MS without chromatographic separation artifacts. Laboratories should procure both the unlabeled compound (for calibration curve construction) and the deuterated analog (as internal standard) from vendors offering both materials with certified isotopic purity.

Application

Selection Property

Validation Focus

Plant-microbe HIF signaling assays

Racemic DAG with confirmed partial HIF activity

Bioactivity benchmarking against enantiopure (S)-isomer

DGKε substrate specificity profiling

sn-2 linoleoyl intermediate substrate

Kinetic comparison with arachidonoyl and oleoyl analogs

PLAG (EC-18) synthetic precursor

Free sn-3 hydroxyl for acetylation

Research-grade DAG identity; distinguish from therapeutic acetylated derivative

Targeted quantitative lipidomics

Availability of matched deuterated ISTD (d5)

Isotope-dilution LC-MS/MS method validation; matrix-effect correction

• [1] Hashidoko Y, Nishizuka M, Tanaka M, et al. Isolation and characterization of 1-palmitoyl-2-linoleoyl-sn-glycerol as a hormogonium-inducing factor (HIF) from the coralloid roots of Cycas revoluta (Cycadaceae). Scientific Reports. 2019;9:4751. View Source
• [2] Dicu AO, Topham MK, Ottaway L, Epand RM. Role of the hydrophobic segment of diacylglycerol kinase epsilon. Biochemistry. 2007;46:6109-6117. View Source
• [3] Kim KS, Yang ES, Kim DS, et al. A novel solid self-nanoemulsifying drug delivery system for improved oral bioavailability of 1-palmitoyl-2-linoleoyl-3-acetyl-rac-glycerol. Drug Delivery. 2024;31(1). View Source